Chemical structure and properties of Propargyl-PEG5-beta-D-glucose
Chemical structure and properties of Propargyl-PEG5-beta-D-glucose
Propargyl-PEG5-beta-D-glucose: A Modular Synthon for GLUT1-Targeted Nanomedicine and Bioorthogonal Conjugation
Executive Summary
In the landscape of targeted drug delivery and bioconjugation, the design of the targeting ligand dictates both the pharmacokinetic fate and the cellular internalization efficiency of the therapeutic payload. Propargyl-PEG5-beta-D-glucose (CAS: 1397682-63-1) has emerged as a highly specialized, tri-functional crosslinker[1]. By integrating a bioorthogonal reaction handle, a flexible stealth spacer, and a metabolic targeting moiety into a single molecule, it provides a robust architectural foundation for developing advanced nanomedicines.
As a Senior Application Scientist, I approach the utilization of this molecule not merely as a chemical reagent, but as a programmable delivery system. This technical guide dissects the causality behind its structural design and provides self-validating experimental workflows for its application in oncology and targeted therapeutics.
Chemical Architecture & Physicochemical Profile
The efficacy of Propargyl-PEG5-beta-D-glucose lies in its modularity. Each domain of the molecule serves a distinct, synergistic purpose designed to overcome specific biological and chemical barriers.
Table 1: Physicochemical Properties
| Property | Specification / Detail |
| Chemical Name | Propargyl-PEG5-beta-D-glucose |
| CAS Number | 1397682-63-1 |
| Molecular Formula | C₁₇H₃₀O₁₀ |
| Molecular Weight | 394.41 g/mol |
| Purity | ≥ 95% |
| Solubility | Highly soluble in aqueous media, DMSO, DMF |
| Storage Conditions | -20°C, desiccated, protected from light |
Structural Modularity
-
Propargyl Group (The Anchor): A terminal alkyne that acts as the reactive handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). It enables the covalent attachment of the molecule to azide-bearing biomolecules or nanocarriers, yielding highly stable triazole linkages[1].
-
PEG5 Linker (The Spacer): A short polyethylene glycol chain that drastically improves the aqueous solubility of the conjugate[1]. More importantly, it acts as a flexible tether, reducing the immunogenicity of the final construct and preventing steric hindrance.
-
Beta-D-Glucose (The Warhead): The active targeting ligand. It is specifically recognized by Glucose Transporters (GLUTs), facilitating rapid cellular internalization via transporter-mediated endocytosis[2].
Modular chemical architecture of Propargyl-PEG5-beta-D-glucose.
Mechanistic Rationale: The Causality of Experimental Choices
To engineer an effective drug delivery system, we must understand why these specific chemical domains are chosen.
The Warburg Effect & GLUT1 Targeting Cancer cells exhibit a fundamental metabolic shift, relying heavily on anaerobic glycolysis for ATP production even in the presence of oxygen—a phenomenon known as the Warburg effect[3]. To fuel this inefficient metabolic pathway, malignant cells drastically upregulate the expression of Glucose Transporter 1 (GLUT1)[2][3]. By utilizing beta-D-glucose as our targeting ligand, we turn the tumor's metabolic dependency into a vulnerability. Transporter-mediated cellular uptake is often faster and more efficient than traditional receptor-mediated endocytosis[2].
Spacer Dynamics: Why PEG5? Directly conjugating a glucose molecule to the surface of a bulky nanoparticle (e.g., a liposome or PAMAM dendrimer) often results in a "buried" ligand. The hydration shell of the nanoparticle creates steric hindrance, preventing the glucose from entering the deep binding pocket of the GLUT1 transporter. The PEG5 linker acts as a critical extension cord, projecting the glucose moiety outward to ensure optimal receptor engagement[4]. Furthermore, PEGylation imparts "stealth" properties, reducing clearance by the reticuloendothelial system (RES) and prolonging circulation half-life.
Bioorthogonality: The Power of Click Chemistry Why use a propargyl group instead of standard amine-reactive (NHS ester) or thiol-reactive (Maleimide) chemistries? Biological environments are saturated with native amines and thiols. CuAAC click chemistry is bioorthogonal—the alkyne will only react with an azide. This guarantees that the glucose targeting ligand is conjugated exactly where intended on the nanocarrier, without cross-reacting with the encapsulated drug payload or native proteins[1][5].
Experimental Methodologies: Self-Validating Protocols
A robust scientific protocol must be a self-validating system. It is not enough to perform a reaction; the workflow must contain built-in controls to prove that the observed outcome is caused by the engineered mechanism.
Protocol A: CuAAC Bioconjugation to Azide-Functionalized Nanocarriers
Objective: Covalently decorate an azide-functionalized polymeric micelle with Propargyl-PEG5-beta-D-glucose.
Table 2: CuAAC Reaction Components & Mechanistic Roles
| Reagent | Concentration | Mechanistic Role (Causality) |
|---|---|---|
| Azide-Nanocarrier | 1.0 eq (Azide) | Base vehicle containing the therapeutic payload. |
| Propargyl-PEG5-Glc | 2.5 eq | Provided in excess to ensure maximum surface saturation. |
| CuSO₄ | 0.1 eq | Source of Cu(II), which must be reduced to active Cu(I). |
| Sodium Ascorbate | 0.5 eq | Reducing agent. Converts inactive Cu(II) to catalytic Cu(I). |
| THPTA | 0.5 eq | Water-soluble ligand. Stabilizes Cu(I) and prevents ROS generation. |
Step-by-Step Methodology:
-
Preparation: Dissolve the azide-functionalized nanocarriers in a degassed aqueous buffer (pH 7.4). Add 2.5 molar equivalents of Propargyl-PEG5-beta-D-glucose.
-
Catalyst Complexation (Critical Step): In a separate vial, premix CuSO₄ and THPTA. Causality Note: Premixing is mandatory. Unbound Cu(I) can generate Reactive Oxygen Species (ROS) that degrade therapeutic payloads. THPTA acts as a protective cage around the copper ion.
-
Initiation: Add the Cu/THPTA complex to the nanocarrier solution. Finally, add Sodium Ascorbate to initiate the reduction of Cu(II) to Cu(I). Stir at room temperature for 4 hours.
-
Purification & Validation: Dialyze the mixture against an EDTA-containing buffer (MWCO 3.5 kDa) for 24 hours to chelate and remove residual copper. Self-Validation: Analyze the purified conjugate via FTIR spectroscopy. The complete disappearance of the characteristic azide stretch at ~2100 cm⁻¹ confirms a successful click reaction.
Protocol B: In Vitro Validation of GLUT1-Mediated Cellular Uptake
Objective: Prove that the internalization of the synthesized nanocarrier is specifically driven by GLUT1, rather than non-specific endocytosis.
Step-by-Step Methodology:
-
Cell Culture: Seed HepG2 or A549 cells (known for high GLUT1 overexpression[2][5]) in 6-well plates and incubate until 80% confluence.
-
The Self-Validation Check (Competitive Inhibition): Divide the wells into two groups.
-
Test Group: Incubate in standard glucose-free medium.
-
Control Group: Pre-treat for 30 minutes with 20 mM free D-glucose (or a specific GLUT1 inhibitor like Phloretin). Causality Note: Flooding the receptors with free glucose competitively blocks the binding sites.
-
-
Treatment: Add the fluorescently-labeled Glc-PEG-Nanocarriers to both groups and incubate for 2 hours.
-
Analysis: Wash cells with cold PBS, lyse, and quantify fluorescence via Flow Cytometry. If the Control Group shows a >70% reduction in fluorescence compared to the Test Group, the GLUT1-mediated targeting mechanism is successfully validated.
Self-validating workflow for GLUT1-targeted nanocarrier synthesis and cellular uptake.
References
Sources
- 1. Propargyl-PEG5-beta-D-glucose, 1397682-63-1 | BroadPharm [broadpharm.com]
- 2. Enhanced anti-hepatocarcinoma efficacy by GLUT1 targeting and cellular microenvironment-responsive PAMAM–camptothecin conjugate - PMC [pmc.ncbi.nlm.nih.gov]
- 3. US9051418B2 - Glucose-PEG conjugates for reducing glucose transport into a cell - Google Patents [patents.google.com]
- 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 5. GLUT1 targeting and hypoxia-activating polymer-drug conjugate-based micelle for tumor chemo-thermal therapy - PMC [pmc.ncbi.nlm.nih.gov]
